Cas no 921845-06-9 (N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 921845-06-9
• MF: C₁₅H₁₄FN₃O₂S
• MW: 319.35396528244
• CID: 6356270
• PubChem ID: 27549314
• Update Time: 2025-06-14

N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• F2202-1485
• N-[4-[2-(4-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• AKOS004952167
• 921845-06-9
• N-(4-(2-((4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide
• N-(4-{[(4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

• Inchi： 1S/C15H14FN3O2S/c16-10-3-5-11(6-4-10)17-13(20)7-12-8-22-15(18-12)19-14(21)9-1-2-9/h3-6,8-9H,1-2,7H2,(H,17,20)(H,18,19,21)
• InChI Key： CNCYZUOXZOINMH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2)F)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 319.07907603g/mol
• Monoisotopic Mass: 319.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921845-06-9)

N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921845-06-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a cyclopropane moiety and a fluorophenyl group in its structure further enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly focusing on compounds like N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide to address unmet medical needs in areas such as oncology, neurology, and infectious diseases. Its molecular weight and lipophilicity make it a promising candidate for oral bioavailability, a critical factor in drug design. Additionally, the compound's structure-activity relationship (SAR) is being explored to optimize its efficacy and minimize off-target effects.

The synthesis of N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies. The compound's CAS No. 921845-06-9 serves as a unique identifier in chemical databases, facilitating its retrieval and citation in scientific literature.

One of the most searched topics related to this compound is its potential role in cancer therapy. Given the rising global incidence of cancer, there is a growing interest in identifying new kinase inhibitors and apoptosis inducers. Preliminary studies suggest that N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide may exhibit inhibitory effects on specific signaling pathways involved in tumor proliferation. This aligns with the broader trend of targeting tumor microenvironment components to improve treatment outcomes. Researchers are also investigating its potential synergies with existing chemotherapeutic agents to enhance efficacy and reduce resistance.

Another area of interest is the compound's applicability in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The blood-brain barrier (BBB) permeability of thiazole-based compounds has been a focal point in neuroscience research. The incorporation of a fluorophenyl group in N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide may improve its ability to cross the BBB, thereby targeting protein aggregates and oxidative stress mechanisms implicated in neurodegeneration. This has sparked discussions in online forums and scientific communities about its potential as a neuroprotective agent.

From a commercial perspective, the compound's patent status and manufacturing scalability are critical considerations for pharmaceutical companies. The synthesis route must be cost-effective and environmentally sustainable, aligning with the principles of green chemistry. Regulatory agencies such as the FDA and EMA require comprehensive toxicology and pharmacokinetics data before approving any new drug candidate. As such, ongoing research aims to address these regulatory requirements while exploring the compound's full therapeutic potential.

In summary, N-(4-{(4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921845-06-9) represents a promising avenue for drug development, with applications spanning oncology, neurology, and beyond. Its unique chemical structure, combined with the growing body of preclinical evidence, positions it as a compound of high interest in the scientific community. Future studies will likely focus on elucidating its mechanism of action, optimizing its drug-like properties, and advancing it through the clinical trial pipeline. For researchers and industry professionals, this compound exemplifies the intersection of medicinal chemistry and translational research, offering hope for innovative treatments in the years to come.